Cas no 1243398-75-5 (3-Cyclopropoxy-5-fluoroaniline)

3-Cyclopropoxy-5-fluoroaniline is a fluorinated aniline derivative featuring a cyclopropoxy substituent, which enhances its utility as a versatile intermediate in organic synthesis. The presence of both the cyclopropoxy and fluoro groups imparts unique steric and electronic properties, making it valuable for the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural motif is particularly useful in constructing biologically active compounds, where the cyclopropoxy moiety can influence metabolic stability and binding affinity. The compound's well-defined reactivity profile allows for selective functionalization, enabling precise modifications in synthetic routes. High purity and consistent quality ensure reliable performance in research and industrial applications.
3-Cyclopropoxy-5-fluoroaniline structure
1243398-75-5 structure
Product Name:3-Cyclopropoxy-5-fluoroaniline
CAS No:1243398-75-5
MF:C9H10FNO
MW:167.180205821991
CID:5743582
PubChem ID:72231983
Update Time:2025-06-30

3-Cyclopropoxy-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

    • EN300-1294738
    • MB65988
    • 1243398-75-5
    • 3-CYCLOPROPOXY-5-FLUOROANILINE
    • Benzenamine, 3-(cyclopropyloxy)-5-fluoro-
    • 3-Cyclopropoxy-5-fluoroaniline
    • Inchi: 1S/C9H10FNO/c10-6-3-7(11)5-9(4-6)12-8-1-2-8/h3-5,8H,1-2,11H2
    • InChI Key: KPRAAESBWLSIHS-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)OC1CC1)N

Computed Properties

  • Exact Mass: 167.074642105g/mol
  • Monoisotopic Mass: 167.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.293±0.06 g/cm3(Predicted)
  • Boiling Point: 277.1±20.0 °C(Predicted)
  • pka: 3.20±0.10(Predicted)

3-Cyclopropoxy-5-fluoroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1294738-0.05g
3-cyclopropoxy-5-fluoroaniline
1243398-75-5
0.05g
$1091.0 2023-06-06
Enamine
EN300-1294738-0.1g
3-cyclopropoxy-5-fluoroaniline
1243398-75-5
0.1g
$1144.0 2023-06-06
Enamine
EN300-1294738-0.25g
3-cyclopropoxy-5-fluoroaniline
1243398-75-5
0.25g
$1196.0 2023-06-06
Enamine
EN300-1294738-0.5g
3-cyclopropoxy-5-fluoroaniline
1243398-75-5
0.5g
$1247.0 2023-06-06
Enamine
EN300-1294738-1.0g
3-cyclopropoxy-5-fluoroaniline
1243398-75-5
1g
$1299.0 2023-06-06
Enamine
EN300-1294738-2.5g
3-cyclopropoxy-5-fluoroaniline
1243398-75-5
2.5g
$2548.0 2023-06-06
Enamine
EN300-1294738-5.0g
3-cyclopropoxy-5-fluoroaniline
1243398-75-5
5g
$3770.0 2023-06-06
Enamine
EN300-1294738-10.0g
3-cyclopropoxy-5-fluoroaniline
1243398-75-5
10g
$5590.0 2023-06-06
Enamine
EN300-1294738-50mg
3-cyclopropoxy-5-fluoroaniline
1243398-75-5
50mg
$888.0 2023-09-30
Enamine
EN300-1294738-100mg
3-cyclopropoxy-5-fluoroaniline
1243398-75-5
100mg
$930.0 2023-09-30

Additional information on 3-Cyclopropoxy-5-fluoroaniline

Professional Introduction to Compound with CAS No 1243398-75-5 and Product Name 3-Cyclopropoxy-5-fluoroaniline

Compound with the CAS number 1243398-75-5 and the product name 3-Cyclopropoxy-5-fluoroaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a cyclopropyl group and a fluoro substituent in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The 3-Cyclopropoxy-5-fluoroaniline moiety is particularly noteworthy for its ability to modulate biological pathways through precise interactions with target enzymes and receptors. Recent studies have highlighted the compound's role in inhibiting certain enzymes involved in inflammatory responses, making it a promising candidate for the development of novel anti-inflammatory agents. The cyclopropyl group, in particular, has been shown to enhance binding affinity by stabilizing the transition state of enzyme-substrate complexes, thereby improving the efficacy of potential therapeutic interventions.

In the realm of drug discovery, 3-Cyclopropoxy-5-fluoroaniline has been extensively studied for its pharmacokinetic properties. The fluoro substituent, known for its metabolic stability and ability to enhance lipophilicity, contributes to the compound's favorable pharmacokinetic profile. This characteristic is crucial for ensuring that the drug remains active in the body long enough to exert its therapeutic effects. Additionally, the cyclopropyl group's rigid structure aids in maintaining the compound's stability under various physiological conditions, further enhancing its potential as a lead compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 3-Cyclopropoxy-5-fluoroaniline with various biological targets with high accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity for several key enzymes implicated in cancer progression. These findings suggest that 3-Cyclopropoxy-5-fluoroaniline could serve as a scaffold for developing novel anticancer agents. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for treating neurological disorders.

The synthesis of 3-Cyclopropoxy-5-fluoroaniline involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropoxy group at the 3-position and the fluoro substituent at the 5-position necessitates careful selection of reagents and catalysts. Recent innovations in synthetic methodologies have streamlined this process, making it more efficient and scalable. These advancements have not only facilitated the production of 3-Cyclopropoxy-5-fluoroaniline but also paved the way for synthesizing analogs with tailored properties.

One of the most exciting applications of 3-Cyclopropoxy-5-fluoroaniline is in the development of targeted therapies for chronic diseases such as diabetes and autoimmune disorders. Preclinical studies have demonstrated that this compound can modulate insulin sensitivity and reduce inflammation, offering a potential treatment strategy for patients with these conditions. The unique combination of structural features in 3-Cyclopropoxy-5-fluoroaniline allows it to interact with multiple targets simultaneously, providing a holistic approach to disease treatment.

The role of 3-Cyclopropoxy-5-fluoroaniline in drug development is further underscored by its potential as an intermediate in synthesizing more complex molecules. Researchers have leveraged its structural framework to create derivatives with enhanced pharmacological properties. These derivatives are being tested in various preclinical models to evaluate their efficacy and safety profiles. The versatility of 3-Cyclopropoxy-5-fluoroaniline as a building block underscores its importance in modern medicinal chemistry.

As our understanding of biological systems continues to evolve, so does our appreciation for compounds like 3-Cyclopropoxy-5-fluoroaniline. The integration of cutting-edge technologies such as artificial intelligence and machine learning has revolutionized drug discovery, enabling faster identification and optimization of lead compounds. 3-Cyclopropoxy-5-fluoroaniline stands out as a prime example of how structural innovation can lead to breakthroughs in therapeutic intervention.

In conclusion, compound with CAS No 1243398-75-5 and product name 3-Cyclopropoxy-5-fluoroaniline represents a significant milestone in pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical results, position it as a valuable asset in the quest for novel therapeutic agents. As research progresses, we can expect to see even more applications emerge, further solidifying its role as a cornerstone in modern drug development.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd